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Compound of Interest

Compound Name: H-Met-OiPr hydrochloride

Cat. No.: B554995 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed, step-by-step procedure for the safe

disposal of H-Met-OiPr hydrochloride (CAS No: 85391-05-5), an amino acid derivative used

in cancer research.[1] Adherence to these protocols is crucial for minimizing risks and

complying with regulatory standards.

Key Safety and Disposal Information
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

provided by the manufacturer. In the absence of a specific SDS, the following guidelines, based

on general principles for hydrochloride salts and hazardous chemicals, should be strictly

followed.

Hazard Profile:

Acidic Nature: As a hydrochloride salt, H-Met-OiPr hydrochloride is acidic and can cause

irritation upon contact with skin, eyes, or the respiratory tract.

Potential Reactivity: While specific reactivity data is limited, it should be handled as a

potentially reactive compound, especially in the presence of bases, amines, and alkali

metals.[2]
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Toxicity: The toxicological properties of H-Met-OiPr hydrochloride are not extensively

documented in the provided search results. Therefore, it should be handled with care,

assuming it may be harmful if swallowed or inhaled.

Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE must be worn when handling H-Met-OiPr
hydrochloride:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat or other protective garments

A respirator if handling the substance in a poorly ventilated area or if it is in a powdered form

that can be inhaled.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for H-Met-OiPr
hydrochloride.

Property Value Source(s)

CAS Number 85391-05-5 [1]

Molecular Formula C8H18ClNO2S

Molecular Weight 227.75 g/mol [1]

Appearance White to off-white solid [1]

Step-by-Step Disposal Protocol
The recommended disposal procedure for H-Met-OiPr hydrochloride involves careful

neutralization of its acidic component, followed by disposal in strict accordance with local, state,

and federal regulations for chemical waste.
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Small Spills (Solid or Liquid)
In the event of a small spill (less than 1 liter), the following steps should be taken:

Assess and Secure the Area: Evacuate non-essential personnel from the immediate vicinity

of the spill.[2] Ensure proper ventilation to avoid inhalation of any dust or vapors.[2]

Contain the Spill: Use absorbent materials or a spill kit to confine the spill to a small area.[2]

Neutralization: Carefully neutralize the spilled material. For acidic compounds like H-Met-
OiPr hydrochloride, a weak base such as sodium bicarbonate or baking soda can be used.

[2] Apply the neutralizing agent gradually until the fizzing stops, indicating that the acid has

been neutralized.

Collection: Once neutralized, carefully sweep or wipe up the material and place it in a clearly

labeled, sealed container for hazardous waste.[2]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal of Unused H-Met-OiPr Hydrochloride
For the disposal of unused quantities of H-Met-OiPr hydrochloride, the following procedure

should be followed:

Dilution: In a well-ventilated fume hood, slowly dissolve the solid H-Met-OiPr hydrochloride
in a large volume of water. This should be done in a suitable container, such as a large

beaker.

Neutralization: While stirring, slowly add a weak base (e.g., sodium bicarbonate) to the

solution. Monitor the pH of the solution using pH paper or a pH meter. Continue adding the

base until the pH is within a neutral range (typically between 6.0 and 8.0).

Waste Collection: Transfer the neutralized solution to a designated and properly labeled

hazardous waste container.

Final Disposal: The sealed container must be disposed of through an approved chemical

waste disposal service, following all institutional and regulatory guidelines.[3] Do not pour the
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chemical, even after neutralization, down the drain without explicit permission from your

institution's environmental health and safety department.[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of H-Met-
OiPr hydrochloride.
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Disposal decision workflow for H-Met-OiPr hydrochloride.
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By following these procedures, laboratory personnel can ensure the safe and environmentally

responsible disposal of H-Met-OiPr hydrochloride, thereby fostering a secure and compliant

research environment. Always prioritize safety and adhere to the specific guidelines

established by your institution and local regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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